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Compound of Interest

Compound Name: Lanthanum iodide

Cat. No.: B1582534

For Researchers, Scientists, and Drug Development Professionals

Lanthanum triiodide (Lals), particularly when activated with cerium (Ce3*), is a high-
performance inorganic scintillator material with promising applications in high-energy physics,
medical imaging, and nuclear security.[1][2] This technical guide provides an in-depth overview
of the core physical and chemical properties of Lals, along with experimental methodologies for
its characterization, to support ongoing research and development in radiation detection
technologies.

Core Physical and Chemical Properties

Lals is a crystalline solid with several key characteristics that make it a material of interest for
scintillation detectors. A summary of its principal properties is presented in the table below.
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Property Value References
Chemical Formula Lals [11[3]
Molar Mass 519.62 g/mol [1][3]
Density 5.63 g/cm?3 [41[5]
Melting Point 772 °C (1422 °F, 1045 K) [1][4][5]
Crystal Structure Ortho.rhombic (Plutonium(lIl) 4]

bromide type)
Appearance Gray-white crystalline solid [5]
Hygroscopicity Highly hygroscopic and (A]

deliguescent

. Readily soluble in water and
Solubility t [4][5]
acetone

One of the most critical properties of Lals for practical applications is its high hygroscopicity,
meaning it readily absorbs moisture from the atmosphere.[1][4][6] This necessitates hermetic
sealing of Lals crystals in protective packaging to prevent degradation of their scintillation
performance.[6][7]

Scintillation Properties of Cerium-Doped Lanthanum
lodide (Lal3:Ce)

While pure lanthanum iodide is a poor scintillator at room temperature, its properties are
dramatically enhanced through doping with cerium.[8][9] The Ce3* ions act as luminescence
centers, providing an efficient mechanism for converting the energy from ionizing radiation into
detectable light.
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Scintillation Property Value References

~16,000 photons/MeV (below

Light Yield 8
] 100K) (5]
. 452 nm and 502 nm (below
Emission Peaks [8]
100K)
Decay Time Non-exponential [8]

It is important to note that the scintillation performance of Lals:Ce is highly temperature-
dependent. At room temperature, thermal quenching of the luminescence occurs due to the
proximity of the Ce3* 5d excited state to the host crystal's conduction band, leading to
autoionization and a significant reduction in light output.[8][9] Consequently, for optimal
performance, Lals:Ce detectors are typically operated at cryogenic temperatures.

Experimental Protocols

The characterization of Lals scintillators involves a series of key experiments to determine their
physical and performance-related properties.

Crystal Growth

Single crystals of Lals are typically grown using the Bridgman-Stockbarger method. This
technique involves the directional solidification of a molten salt in a sealed ampoule. The
starting materials, high-purity lanthanum and iodine, are stoichiometrically mixed and sealed
under vacuum to prevent oxidation and hydration. For cerium-doped crystals, a predetermined
amount of a cerium halide (e.g., Cels) is added to the initial mixture. The ampoule is then
passed through a furnace with a controlled temperature gradient to facilitate the growth of a
single, high-quality crystal.

Measurement of Scintillation Light Yield

The light yield, a measure of the number of photons produced per unit of energy deposited by
radiation, is a critical performance metric. Acommon method for its determination is the
comparative method.

Protocol:
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» Aknown radioactive source, such as 13’Cs (emitting 662 keV gamma-rays), is used to
irradiate both the Lals:Ce crystal and a reference scintillator with a well-characterized light
yield (e.g., Nal(TI)).[10][11]

e The scintillators are optically coupled to a photomultiplier tube (PMT) or a silicon
photomultiplier (SiPM) to convert the scintillation light into an electrical signal.[10]

e The output signals are processed by a multichannel analyzer to generate an energy
spectrum for each scintillator.

e The position of the full-energy photopeak in each spectrum is determined.

e The light yield of the Lals:Ce crystal is then calculated relative to the reference scintillator,
taking into account the quantum efficiencies of the photodetector at the respective emission
wavelengths.

Determination of Energy Resolution

Energy resolution refers to the ability of the detector to distinguish between two closely spaced
gamma-ray energies.[12] It is typically expressed as the full width at half maximum (FWHM) of
the photopeak divided by the photopeak energy.

Protocol:

e An energy spectrum is acquired using a radioactive source with a distinct gamma-ray
emission, such as 13/Cs.

 The FWHM of the 662 keV photopeak is measured from the spectrum.

e The energy resolution is calculated as: Energy Resolution (%) = (FWHM / Photopeak
Energy) * 100.

Measurement of Scintillation Decay Time

The decay time characterizes the speed of the scintillation process and is crucial for
applications requiring high count rates.[13]

Protocol:
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o The Lals:Ce crystal is excited with a short burst of ionizing radiation (e.g., from a pulsed X-
ray source or a fast-pulsed laser).

e The resulting scintillation light pulse is detected by a fast photodetector (e.g., a PMT).

e The output signal from the photodetector is recorded using a high-speed digitizer or a time-
to-amplitude converter.[14]

e The decay time is determined by fitting the recorded pulse shape to an exponential decay
function.[15] For scintillators with non-exponential decay, multiple exponential components
may be required to accurately model the decay profile.

Visualizations
Scintillation Mechanism in Lalz:Ce

The following diagram illustrates the fundamental processes involved in the conversion of
ionizing radiation into light within a cerium-doped lanthanum iodide scintillator.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.osti.gov/servlets/purl/1487101
https://sensors.myu-group.co.jp/sm_pdf/SM3178.pdf
https://www.benchchem.com/product/b1582534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Scintillation Mechanism in Lalz:Ce
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Caption: Scintillation process in Ce-doped Lals.
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Experimental Workflow for Lals Scintillator
Characterization

This diagram outlines the typical sequence of steps involved in the fabrication and

characterization of a Lalz scintillator.

Experimental Workflow for Lals Scintillator Characterization
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Caption: Workflow for Lals scintillator characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

